N-(2-chlorophenyl)-3-phenylbutanamide

• IUPAC Name: N-(2-chlorophenyl)-3-phenylbutanamide
• InChI: InChI=1S/C16H16ClNO/c1-12(13-7-3-2-4-8-13)11-16(19)18-15-10-6-5-9-14(15)17/h2-10,12H,11H2,1H3,(H,18,19)
• InChI Key: COVXSHRCXVEICN-UHFFFAOYSA-N
• Canonical SMILES: CC(CC(=O)NC1=CC=CC=C1Cl)C2=CC=CC=C2
• Molecular Formula: C16H16ClNO
• Molecular Weight: 273.75 g/mol

Description

N-(2-chlorophenyl)-3-phenylbutanamide, also known as CP 55940, is a synthetic cannabinoid that has been extensively studied for its potential therapeutic applications. This compound is a potent agonist of the cannabinoid receptors, which are widely distributed throughout the body and play a crucial role in regulating various physiological processes. In

Mechanism of Action

N-(2-chlorophenyl)-3-phenylbutanamide 55940 exerts its effects through the activation of the cannabinoid receptors, which are G protein-coupled receptors that are widely distributed throughout the body. The activation of these receptors leads to a variety of physiological responses, including the modulation of pain perception, inflammation, and neuronal activity.
Biochemical and Physiological Effects:
This compound 55940 has been shown to have a variety of biochemical and physiological effects, including the modulation of pain perception, inflammation, and neuronal activity. It has been shown to have potent analgesic and anti-inflammatory effects in animal models of pain and inflammation. Additionally, this compound 55940 has been shown to modulate neuronal activity in the brain, which may have implications for its potential use in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(2-chlorophenyl)-3-phenylbutanamide 55940 for lab experiments is its potency and selectivity for the cannabinoid receptors, which allows for precise modulation of these receptors in vitro and in vivo. Additionally, this compound 55940 has been extensively studied, and its effects are well-characterized, which makes it a useful tool for studying the cannabinoid system. However, one limitation of this compound 55940 is its potential for off-target effects, which may complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on N-(2-chlorophenyl)-3-phenylbutanamide 55940. One area of interest is the development of novel synthetic cannabinoids with improved therapeutic potential and reduced side effects. Additionally, further research is needed to fully understand the mechanisms underlying the analgesic, anti-inflammatory, and neurological effects of this compound 55940. Finally, there is a need for further research on the potential long-term effects of this compound 55940 on the cannabinoid system and other physiological processes.

Scientific Research Applications

N-(2-chlorophenyl)-3-phenylbutanamide 55940 has been extensively studied for its potential therapeutic applications, particularly in the treatment of pain, inflammation, and neurological disorders. It has been shown to have potent analgesic and anti-inflammatory effects in animal models of pain and inflammation. Additionally, this compound 55940 has been investigated for its potential use in the treatment of neurological disorders such as epilepsy, multiple sclerosis, and Parkinson's disease.